3-Ethylindolin-2-one
Cat. No. B169619
Key on ui cas rn:
15379-45-0
M. Wt: 161.2 g/mol
InChI Key: IPHNYSQCMZUVDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084168B2
Procedure details
A solution of 3-ethyloxindole (6.0 g, 40 mmol) and sodium acetate (4 g, 48 mmol) in acetic acid (100 ml) was treated with bromine (6.4 g, 40 mmol). After 30 min. the mixture was diluted with water and extracted with EtOAc (2×); the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, and brine, dried (MgSO4) and evaporated to afford the crude product (9.2 g, 96%). A sample was recrystallized from EtOAc/hexane to obtain the subtitled compound, m.p. 130–132° C.; 1H-NMR (DMSO-d6) δ 0.74 (t, 3H, J=7.5 Hz), 1.8–2.0 (m, 2H), 3.45 (t, 1H, J=5.5 Hz,), 6.76 (d, 1H, J=8.35 Hz), 7.42 (m, 1H), 10.43 (s, 1H); MS (−ESI) m/z 238/240 (M−H).
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([CH:3]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[NH:5][C:4]1=[O:12])[CH3:2].C([O-])(=O)C.[Na+].[Br:18]Br>C(O)(=O)C.O>[Br:18][C:9]1[CH:10]=[C:11]2[C:6](=[CH:7][CH:8]=1)[NH:5][C:4](=[O:12])[CH:3]2[CH2:1][CH3:2] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
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C(C)C1C(NC2=CC=CC=C12)=O
|
|
Name
|
|
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Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
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|
Name
|
|
|
Quantity
|
6.4 g
|
|
Type
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reactant
|
|
Smiles
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BrBr
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|
Name
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|
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Quantity
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100 mL
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|
Type
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solvent
|
|
Smiles
|
C(C)(=O)O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with EtOAc (2×)
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WASH
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Type
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WASH
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|
Details
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the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to afford the crude product (9.2 g, 96%)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
A sample was recrystallized from EtOAc/hexane
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC=1C=C2C(C(NC2=CC1)=O)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
